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The table below summarizes the core technical data for this Hedgehog acyltransferase (HHAT) inhibitor.

Property Description

Primary Target Hedgehog acyltransferase (HHAT) [1] [2] [3]

IC₅₀ 0.20 μM [1] [2] [3]

Mechanism of
Action

Potent and specific inhibitor of HHAT; blocks Hedgehog (Hh) signaling and inhibits
Hh palmitoylation [1] [2] [3]

Primary
Application

Chemical probe for studying HHAT catalytic function in cells [1] [2] [3]

Molecular
Formula

C₂₀H₂₉Cl₂N₃OS [1] [3] [4]

Molecular Weight 430.43 g/mol [1] [3] [4]

CAS Number 2320262-09-5 (dihydrochloride salt) [1] [3] [4]

Parent CAS
Number

1458031-48-5 (free base) [2] [4]

Storage -20°C (powder); -80°C in solvent [1] [3]
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Property Description

Solubility Soluble in water and DMSO [2] [4]

RUSKI-201's Role in the Hedgehog Signaling Pathway

The following diagram illustrates the Hedgehog signaling pathway and the inhibition point of RUSKI-201

dihydrochloride.
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Inhibition of HHAT by RUSKI-201 blocks Hedgehog ligand palmitoylation, preventing downstream

signaling [1] [2] [3].

Example Cellular Assay Context

One cited study used RUSKI-201 to inhibit 3C-FLAG/His8-tagged human HHAT expressed in HEK293

cells. The measured endpoint was the reduction in enzyme-mediated sonic hedgehog (Shh)

palmitoylation, which was quantified using a click-ELISA method [2]. This indicates that RUSKI-201 is

functional in cell-based systems for validating HHAT activity.

Suggestions for Further Research

The search results lack detailed experimental workflows and quantitative data from application studies. To

obtain the depth of information required for a technical guide, you may find these approaches helpful:

Probe Supplier Documentation: Manufacturer websites like TargetMol, MedChemExpress, and
Axon Medchem often provide more detailed product pages with solubility charts, application notes,

and relevant citations [1] [2] [4].
Search for Primary Literature: Use the compound name and CAS numbers to search specialized

databases like PubMed or Google Scholar for original research articles that utilized RUSKI-201.
Review Broader Pathway Context: Reading general reviews on Hedgehog signaling and protein

palmitoylation can provide a deeper theoretical framework for designing experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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